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Compound of Interest

Compound Name: 3-Amino-4-iodopyridine

Cat. No.: B027973 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for 3-
Amino-4-iodopyridine (CAS No. 105752-11-2). The information is intended for laboratory

personnel and professionals in drug development who may handle this compound. Due to the

limited availability of specific toxicological data for 3-Amino-4-iodopyridine, this guide also

incorporates data from structurally related aminopyridines to provide a more complete safety

profile.

Hazard Identification and Classification
3-Amino-4-iodopyridine is classified as a hazardous substance. The following table

summarizes its GHS hazard classifications based on available safety data sheets.[1]
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Hazard Class Hazard Category Signal Word Hazard Statement

Acute Toxicity, Oral Category 4 Danger
H302: Harmful if

swallowed

Skin

Corrosion/Irritation
Category 2 Danger

H315: Causes skin

irritation

Serious Eye

Damage/Eye Irritation
Category 1 Danger

H318: Causes serious

eye damage

Specific Target Organ

Toxicity - Single

Exposure

Category 3 Danger
H335: May cause

respiratory irritation

Target Organs: Respiratory system.[1]

Physicochemical and Toxicological Properties
While specific quantitative toxicological data for 3-Amino-4-iodopyridine is limited, the

following tables provide its known physicochemical properties and toxicological data for related

aminopyridine compounds to serve as a reference.

Table 2.1: Physicochemical Properties of 3-Amino-4-
iodopyridine

Property Value Reference

CAS Number 105752-11-2

Molecular Formula C₅H₅IN₂

Molecular Weight 220.01 g/mol

Appearance Solid

Melting Point 65-70 °C

Table 2.2: Acute Toxicity Data for Related
Aminopyridines
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Compound Test Species Route Value Reference

3-

Aminopyridin

e

LD50 Quail Oral 178 mg/kg [2]

4-

Aminopyridin

e

LD50 Rat Oral 20 mg/kg [3]

3-Amino-4-

methylpyridin

e

LD50 Rat Oral
267.74 mg/kg

(Predicted)
[4]

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize exposure and ensure

laboratory safety. The following workflow outlines the key steps for handling 3-Amino-4-
iodopyridine.
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Workflow for Safe Handling of 3-Amino-4-iodopyridine

Preparation

Handling

Storage & Disposal

Conduct Risk Assessment

Review Safety Data Sheet (SDS)

Prepare Engineering Controls (Fume Hood)

Select and Don Appropriate PPE

Weigh and Handle in a Ventilated Enclosure

Avoid Inhalation of Dust

Prevent Contact with Skin and Eyes

Use Non-Sparking Tools

Store in a Tightly Closed Container

Keep in a Cool, Dry, Well-Ventilated Area

Store Away from Incompatible Materials

Dispose of Waste According to Regulations

Click to download full resolution via product page

Safe Handling Workflow
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Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 3-Amino-4-iodopyridine:

Eye/Face Protection: Chemical safety goggles or a face shield.

Skin Protection: Chemical-resistant gloves (e.g., nitrile), a lab coat, and closed-toe shoes.

Respiratory Protection: A NIOSH-approved respirator with an appropriate cartridge for

organic vapors and particulates if ventilation is inadequate.

Engineering Controls
Always handle 3-Amino-4-iodopyridine in a certified chemical fume hood to minimize

inhalation exposure.

Ensure an eyewash station and safety shower are readily accessible.

Storage Conditions
Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area.[5] It

should be stored away from incompatible materials such as strong oxidizing agents and strong

acids.

First Aid and Emergency Procedures
In case of exposure, immediate action is crucial. The following diagram illustrates the

appropriate first aid measures.
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First Aid Procedures for 3-Amino-4-iodopyridine Exposure

Routes of Exposure

Immediate Actions

Medical Attention

Exposure Event

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Remove Contaminated Clothing Rinse Cautiously with Water for Several Minutes Rinse Mouth

Seek Immediate Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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amino-4-iodopyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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